ethyl 4-{[4-hydroxy-1-[3-(4-morpholinyl)propyl]-5-oxo-2-(4-pyridinyl)-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate

• IUPAC Name: ethyl 4-[(E)-hydroxy-[1-(3-morpholin-4-ylpropyl)-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]methyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C26H32N4O6/c1-4-36-26(34)21-16(2)19(17(3)28-21)23(31)20-22(18-6-8-27-9-7-18)30(25(33)24(20)32)11-5-10-29-12-14-35-15-13-29/h6-9,22,28,31H,4-5,10-15H2,1-3H3/b23-20+
• InChI Key: RANGFRBUXIXFLL-BSYVCWPDSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N1)C)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=NC=C4)O)C
• Isomeric SMILES: CCOC(=O)C1=C(C(=C(N1)C)/C(=C\2/C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=NC=C4)/O)C
• Molecular Formula: C26H32N4O6
• Molecular Weight: 496.6 g/mol

Description

• Ethyl 4-{[4-hydroxy-1-[3-(4-morpholinyl)propyl]-5-oxo-2-(4-pyridinyl)-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate is a complex organic compound, typically studied within the realm of pyrrole derivatives.

Synthesis Analysis

• Pyrrole derivatives, including compounds similar to the one , have been synthesized through various methods. For instance, Singh et al. (2014) synthesized a related compound, ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (EFADPC), using aldol condensation (Singh, Rawat, & Sahu, 2014). Another similar synthesis approach was reported by Ahankar et al. (2021) for ethyl 4-hydroxy-2-(4-methoxyphenyl)-5-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylate (Ahankar et al., 2021).

Molecular Structure Analysis

• Investigations into the molecular structure of similar compounds have been conducted using techniques like X-ray crystallography, FTIR, NMR, and UV-visible spectroscopy. For example, the molecular structure of ethyl 2-(2-chlorophenyl)-4-hydroxy-5-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylate was analyzed using X-ray crystallography (Ramazani et al., 2019).

Chemical Reactions and Properties

• The reactivity and potential chemical reactions of pyrrole derivatives have been studied. Mikhed’kina et al. (2009) explored how ethyl 4-[(E)-1-chloro-3-oxoprop-1-en-1-yl]-3,5-dimethyl-1H-pyrrole-2-carboxylate reacted with substituted hydrazines (Mikhed’kina et al., 2009).

Physical Properties Analysis

• The physical properties of pyrrole derivatives like solubility, melting point, and crystalline structure have been characterized in studies. For instance, Rajnikant et al. (2011) analyzed the crystal structure of a similar compound, ethyl 5 - (ethoxycarbonyl) - 2, 6- dimethyl – 4 - (4-pyridyl) - 1, 4-dihydropyridine-3-carboxylate, revealing details about its crystalline system (Rajnikant et al., 2011).

Chemical Properties Analysis

• The chemical properties, including stability, reactivity, and potential for forming derivatives, of pyrrole derivatives have been extensively studied. For example, Suresh et al. (2007) analyzed the supramolecular aggregation through various interactions in polysubstituted pyridines, a class to which our compound of interest belongs (Suresh et al., 2007).

Scientific Research Applications

Synthesis and Characterization

The synthesis of pyrrole derivatives, including compounds closely related to ethyl 4-{[4-hydroxy-1-[3-(4-morpholinyl)propyl]-5-oxo-2-(4-pyridinyl)-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate, has been a subject of research aiming at developing new heterocyclic compounds. For instance, the synthesis of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (EFADPC) through aldol condensation demonstrates the potential for creating a wide variety of heterocyclic compounds, such as oxirane, oxazoles, pyrazoles, pyridines, pyrimidines, and pyran, through nucleophilic attack at specific sites on the molecule (Singh, Rawat, & Sahu, 2014).

Molecular Interactions and Structural Analysis

Research on derivatives of 2,4-dimethylpyrrole has provided insights into hydrogen-bonding patterns, indicating the formation of hydrogen-bonded dimers through N-H...O=C interactions. These studies contribute to a deeper understanding of the molecular structures and interactions relevant to the design of new compounds with potential applications in various fields, including pharmaceuticals (Senge & Smith, 2005).

Heterocyclic Compound Synthesis

The reaction of ethyl-5-morpholin-4-yl-1-(1H-pyrrol-1-yl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate to produce a variety of heterocyclic compounds showcases the versatility and utility of pyrrole derivatives in synthesizing complex structures with potential pharmacological activities (Zaki, El-Dean, & Radwan, 2014).

Computational Studies and Chemical Properties

Computational and spectroscopic studies on pyrrole derivatives, including ethyl 4-hydroxy-2-(4-methoxyphenyl)-5-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylate, provide valuable insights into the molecular structure, electronic properties, and potential sites for nucleophilic attack. These studies contribute to the understanding of the chemical reactivity and properties of pyrrole derivatives, facilitating the development of new compounds with tailored properties (Ahankar et al., 2021).